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Compound of Interest

Compound Name: Nik-smi1

Cat. No.: B10787479 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. This guide provides a comprehensive overview of the recommended disposal

procedures for Nik-smi1, a potent and selective inhibitor of NF-κB-inducing kinase (NIK).

Adherence to these guidelines is essential for minimizing risks and maintaining a safe research

environment.

Immediate Safety and Disposal Protocols
While some safety data sheets (SDS) classify Nik-smi1 as not a hazardous substance, others

indicate that it is harmful if swallowed and very toxic to aquatic life with long-lasting effects.[1]

[2] Therefore, a conservative approach to its handling and disposal is strongly recommended.

Personal Protective Equipment (PPE) and Handling
Before handling Nik-smi1, it is crucial to be equipped with the appropriate personal protective

equipment. This includes, but is not limited to:

Eye Protection: Safety glasses or goggles should be worn at all times.

Hand Protection: Chemical-resistant gloves are mandatory.

Body Protection: A lab coat or other protective clothing should be worn.
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Avoid inhalation of dust or aerosols by working in a well-ventilated area, preferably within a

fume hood.[1] Prevent contact with skin and eyes.[1]

Disposal Procedure
The primary directive for the disposal of Nik-smi1 is to avoid release into the environment.[2]

Step 1: Collection All waste containing Nik-smi1, including unused product and contaminated

materials (e.g., pipette tips, vials), should be collected in a designated, clearly labeled, and

sealed waste container.

Step 2: Waste Disposal The collected waste must be disposed of through an approved waste

disposal plant.[2] Do not dispose of Nik-smi1 down the drain or in regular trash. Contact your

institution's Environmental Health and Safety (EHS) office to determine the specific procedures

for chemical waste disposal.

Step 3: Decontamination Thoroughly decontaminate all surfaces and equipment that have

come into contact with Nik-smi1 using an appropriate solvent or cleaning agent as

recommended by your institution's safety protocols.

Step 4: Spill Management In the event of a spill, collect the spillage and place it in the

designated waste container.[2] Ensure the area is then decontaminated.

Key Safety and Hazard Information
For quick reference, the following table summarizes the pertinent safety and hazard data for

Nik-smi1.
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Parameter Information Source

Chemical Formula C₂₀H₁₉N₃O₄ [1]

Molecular Weight 365.38 g/mol [1]

Hazard Statements

Harmful if swallowed. Very

toxic to aquatic life with long

lasting effects.

[2]

Precautionary Statements

Avoid release to the

environment. Collect spillage.

Dispose of contents/container

to an approved waste disposal

plant.

[2]

Storage
Keep container tightly sealed

in a cool, well-ventilated area.
[1]

Mechanism of Action: Nik-smi1 in the NF-κB
Signaling Pathway
Nik-smi1 is a potent inhibitor of NF-κB-inducing kinase (NIK), a key enzyme in the non-

canonical NF-κB signaling pathway.[3][4][5] This pathway is crucial for various cellular

processes, including immune responses and cell survival. The diagram below illustrates the

point of inhibition by Nik-smi1.
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Figure 1: Nik-smi1 inhibits the non-canonical NF-κB signaling pathway by targeting NIK.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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